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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzaldehyde

Cat. No.: B1329341

For Immediate Reference: Key Safety and Handling Protocols

This document provides critical safety and logistical information for the handling and disposal of
2-Hydroxy-5-methylbenzaldehyde (CAS No. 613-84-3). All personnel must adhere to these
guidelines to ensure a safe laboratory environment.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Hydroxy-5-methylbenzaldehyde is a hazardous substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] Ingestion may be
harmful.[1] It is a combustible solid, and dust clouds may form an explosive mixture with air.[1]

The following table summarizes the required personal protective equipment for various
laboratory operations involving this chemical.
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2. Operational Plan: Handling and Storage

» Ventilation: Always handle 2-Hydroxy-5-methylbenzaldehyde in a well-ventilated area. For

procedures that may generate dust or vapors, a chemical fume hood is mandatory.[3][6]

e Avoiding Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[1]

Avoid creating dust clouds, as they can be explosive.[1]
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o Personal Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in
the laboratory.[6]

o Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-
ventilated area.[5][6] Keep away from oxidizing agents and strong bases.[5]

3. Disposal Plan

o Waste Characterization: Unused 2-Hydroxy-5-methylbenzaldehyde and any contaminated
materials (e.g., gloves, filter paper) should be considered hazardous waste.

o Containerization: Collect waste in a designated, labeled, and sealed container.

» Disposal Route: Dispose of chemical waste through a licensed waste disposal contractor.[1]
[7] Do not dispose of down the drain or in general waste.[1][5] All disposal activities must
comply with local, state, and federal regulations.[1]

4. Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[6]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[3] Seek medical attention if irritation develops or persists.[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration.[3] Seek medical attention.[5]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[8] Seek immediate medical
attention.[3]

o Spill Response: For minor spills, and wearing appropriate PPE, carefully sweep up the solid
material, avoiding dust generation, and place it in a suitable container for disposal.[1] For
major spills, evacuate the area and contact emergency responders.[1]

Diagram: PPE Selection Workflow
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The following diagram outlines the decision-making process for selecting the appropriate
Personal Protective Equipment when handling 2-Hydroxy-5-methylbenzaldehyde.

[ Start: Assess Task ]

i
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- Safety Glasses with Side Shields
- Nitrile Gloves
- Lab Coat
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Caption: PPE selection workflow for handling 2-Hydroxy-5-methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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